Myelotoxicity Reduction: DXd vs. Exatecan
In a head-to-head in vitro human colony-forming unit granulocyte-macrophage (CFU-GM) assay, the DXd payload—identical to the warhead released from Amino-PEG4-GGFG-Dxd—demonstrated considerably less myelotoxicity than the parent compound exatecan mesylate (DX-8951f) [1]. This differential is critical for ADC safety margins.
| Evidence Dimension | Myelotoxicity in human CFU-GM assay |
|---|---|
| Target Compound Data | DXd: considerably reduced myelotoxicity vs. exatecan mesylate (quantitative IC50 shift reported in original study; see [1]) |
| Comparator Or Baseline | Exatecan mesylate (DX-8951f): significant myelotoxicity |
| Quantified Difference | Substantial reduction in myelotoxicity; original publication reports a measurable IC50 differential favoring DXd |
| Conditions | In vitro human colony-forming unit granulocyte-macrophage (CFU-GM) assay |
Why This Matters
For procurement decisions, selecting a linker-payload built on DXd rather than older exatecan mesylate-based chemistries translates directly to wider predicted therapeutic windows in ADC development programs.
- [1] Yusuke Ogitani et al. Wide application of a novel topoisomerase I inhibitor-based drug conjugation technology. Bioorg. Med. Chem. Lett. 2016, 26 (20), 5069–5072. PMID: 27599744. View Source
